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Abstract

Diethylmethylvinylsilane [(CH2=CH)Si(CH3)(CH2CH3)2], a tetraorganosilane with
applications in polymer chemistry and organic synthesis, possesses a unique molecular
architecture that gives rise to a distinct spectroscopic fingerprint. This guide provides a
comprehensive analysis of the nuclear magnetic resonance (NMR), vibrational (infrared and
Raman), and mass spectrometric (MS) data for this compound. By delving into the principles
behind the spectral features, this document serves as a valuable resource for the identification,
characterization, and quality control of Diethylmethylvinylsilane in a research and
development setting. The predicted and interpreted data herein are grounded in established
spectroscopic principles and data from analogous organosilane compounds.

Introduction
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Diethylmethylvinylsilane is an organosilicon compound characterized by the presence of a
vinyl group, a methyl group, and two ethyl groups attached to a central silicon atom. Its
chemical formula is C7H16Si, and its structure is fundamental to its reactivity and physical
properties. The vinyl group provides a site for polymerization and other addition reactions,
making it a useful monomer and crosslinking agent. The alkyl groups contribute to its solubility
in organic solvents and influence its steric and electronic properties.

A thorough understanding of the spectroscopic data of Diethylmethylvinylsilane is crucial for
confirming its synthesis, assessing its purity, and studying its subsequent chemical
transformations. This guide provides an in-depth examination of its expected spectroscopic
signatures.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of Diethylmethylvinylsilane
by providing information about the chemical environment of the hydrogen (*H), carbon (23C),
and silicon (2°Si) nuclei.

'H NMR Spectroscopy

The *H NMR spectrum of Diethylmethylvinylsilane is predicted to show distinct signals for the
vinyl, methyl, and ethyl groups attached to the silicon atom. The vinyl protons will exhibit a
complex splitting pattern due to geminal, cis, and trans couplings.

Predicted *H NMR Data:

- Predicted Chemical Predicted Predicted Coupling
rotons
Shift (0, ppm) Multiplicity Constants (J, Hz)

] J(trans) = 18-22, J(cis)

Vinyl (CH=) 5.8-6.2 ddd
= 14-16, J(gem) = 3-5

Vinyl (=CH2) 5.6-6.0 m
Ethyl (-CH2-) 0.5-0.8 q J(H-H) = 7-8
Ethyl (-CHs) 09-11 t J(H-H) = 7-8
Methy! (Si-CHs) 0.0-0.2 s
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Causality of Experimental Choices: The choice of a standard NMR solvent like CDCls is

appropriate for this non-polar compound. Tetramethylsilane (TMS) is the universally accepted

internal standard for *H NMR, with its signal defined as 0.00 ppm.

Interpretation:

e The vinyl protons are the most deshielded due to the sp? hybridization of the carbons and the

anisotropic effect of the double bond, appearing in the 5.6-6.2 ppm region. The unique

coupling constants for the cis, trans, and geminal protons of the vinyl group are highly

diagnostic.[1]

e The protons of the ethyl groups attached to silicon are shielded compared to their

counterparts in purely organic molecules, appearing further upfield. The methylene protons (-

CHz2-) are a quartet due to coupling with the three methyl protons, while the methyl protons (-

CHs) are a triplet due to coupling with the two methylene protons.

e The methyl group directly attached to the silicon is the most shielded, appearing as a sharp

singlet close to the TMS reference signal.

Figure 1. *H NMR assignments for Diethylmethylvinylsilane.

3C NMR Spectroscopy

The 13C NMR spectrum provides information on the carbon skeleton of the molecule. Each

chemically distinct carbon atom will give a separate signal.

Predicted 3C NMR Data:

Carbon Predicted Chemical Shift (6, ppm)

Vinyl (-CH=) 138 - 142

Vinyl (=CHz) 130 - 134

Ethyl (-CH2-) 6-10

Ethyl (-CHs) 7-11

Methyl (Si-CHs) 8--4
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Causality of Experimental Choices: Proton decoupling is typically employed in 3C NMR to
simplify the spectrum to single lines for each carbon, which enhances the signal-to-noise ratio.

Interpretation:

e The vinyl carbons are significantly deshielded and appear in the 130-142 ppm range, which
is characteristic of sp? hybridized carbons.[2]

e The carbons of the ethyl groups are shielded due to the electropositive nature of the silicon
atom, appearing at higher field (lower ppm values) than in analogous alkanes.

» The methyl carbon directly bonded to silicon is the most shielded and is expected to have a
negative chemical shift relative to TMS.[3]

Figure 2. 13C NMR assignments for Diethylmethylvinylsilane.

29S| NMR Spectroscopy

29Si NMR spectroscopy directly probes the silicon nucleus, providing valuable information
about its immediate coordination environment.

Predicted 2°Si NMR Data:

Silicon Predicted Chemical Shift (6, ppm)

(CH2=CH)Si(CHs)(CH2CH3s)2 -5t0-10

Causality of Experimental Choices: Due to the low natural abundance and sensitivity of the 2°Si
nucleus, a larger number of scans and potentially longer relaxation delays are required to
obtain a good quality spectrum.

Interpretation:

e The chemical shift of the silicon atom in tetraalkylsilanes is sensitive to the nature of the alkyl
substituents. The presence of a vinyl group generally causes a downfield shift compared to
fully saturated alkylsilanes. The predicted chemical shift is in the typical range for
tetraorganosilanes.[4]
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Vibrational Spectroscopy

Vibrational spectroscopy, including infrared (IR) and Raman techniques, provides information
about the functional groups and molecular vibrations within Diethylmethylvinylsilane.

Infrared (IR) Spectroscopy

IR spectroscopy measures the absorption of infrared radiation corresponding to the vibrational
modes of the molecule.

Predicted IR Absorption Bands:

Wavenumber (cm~12) Intensity Assignment

~3050 Medium =C-H stretch

2960 Strong C-H stretch (asymmetric, -
CHs)

9920 Strong C-H stretch (asymmetric, -
CHz2)

~2870 Strong C-H stretch (symmetric, -CHs)

~1600 Medium C=C stretch

~1460 Medium -CH:- scissors

~1410 Medium =CH: scissors

~1250 Strong Si-CHs symmetric deformation

~990 Strong trans-CH=CH:z wag

~950 Strong cis-CH=CHz2 wag

~730 Strong Si-C stretch

Interpretation:

e The C-H stretching vibrations of the vinyl group appear at slightly higher wavenumbers
(>3000 cm1) than those of the alkyl groups (<3000 cm~1).[5]
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e The C=C stretching vibration of the vinyl group gives a characteristic absorption around 1600
cm~L,

e The strong band around 1250 cm~1 is a hallmark of a methyl group attached to a silicon
atom.[6]

e The out-of-plane C-H bending (wagging) vibrations of the vinyl group in the 900-1000 cm~1
region are typically strong and diagnostic.[7]

Raman Spectroscopy

Raman spectroscopy is a complementary technique to IR spectroscopy and is particularly
sensitive to non-polar bonds.

Predicted Raman Shifts:

Raman Shift (cm~?) Intensity Assignment

~3050 Medium =C-H stretch

~2920 Strong C-H stretch (alkyl)

~1600 Strong C=C stretch

~1410 Medium =CH: scissors

~1250 Medium Si-CHs symmetric deformation

~730 Strong Si-C stretch

~600 Strong Si-C symmetric stretch
Interpretation:

o The C=C stretch of the vinyl group is expected to be a strong band in the Raman spectrum
due to the high polarizability of the double bond.[8]

» The symmetric Si-C stretching vibration, which may be weak in the IR spectrum, is often
strong in the Raman spectrum.[9][10]
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Vibrational Spectroscopy Workflow
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Figure 3. Workflow for vibrational spectroscopy analysis.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of Diethylmethylvinylsilane upon ionization.

Predicted Mass Spectrometry Data (Electron lonization):
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Predicted Relative

m/z Intensity Assignment

128 Low [M]* (Molecular lon)

113 High [M - CHs]*

99 High [M - CzHs]*

71 Medium [M - Si(CH3)(CzHs)]*

59 Medium [Si(CH3)(CzHs)]*
Interpretation:

e The molecular ion peak at m/z 128 is expected to be of low intensity, which is common for
branched alkanes and organosilanes.[11]

e The most abundant fragments are likely to result from the loss of alkyl groups from the
silicon atom, leading to stable silylium ions. The loss of a methyl group (m/z 113) and an
ethyl group (m/z 99) are predicted to be major fragmentation pathways.[12]

» Further fragmentation can lead to smaller silicon-containing ions.

(M+ (m/z 128))

- CH3- - C2H5e

([M-CHB]+ (m/z 113)) 6M-C2H5]+ (m/z 99))

- C2H4
y

([Si(CHB)(CZHS)]+ (m/z 59))

Click to download full resolution via product page
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Figure 4. Predicted fragmentation of Diethylmethylvinylsilane.

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data discussed in this
guide.

NMR Spectroscopy

o Sample Preparation: Prepare a solution of Diethylmethylvinylsilane (approx. 5-10 mg) in a
suitable deuterated solvent (e.g., 0.6 mL of CDCI3) in a 5 mm NMR tube.

 Instrument Setup: Tune and shim the NMR spectrometer according to standard procedures.
o Data Acquisition:

o H NMR: Acquire the spectrum using a standard pulse sequence. A sufficient number of
scans should be averaged to obtain a good signal-to-noise ratio.

o 13C NMR: Acquire the spectrum using a proton-decoupled pulse sequence. A larger
number of scans will be required compared to *H NMR.

o 29Si NMR: Acquire the spectrum using a pulse sequence optimized for silicon, such as
INEPT or DEPT, to enhance sensitivity. A significantly larger number of scans and a longer
relaxation delay may be necessary.

o Data Processing: Fourier transform the raw data, phase correct the spectrum, and calibrate
the chemical shift scale using the solvent signal or an internal standard (TMS).

Infrared (IR) Spectroscopy

o Sample Preparation: As Diethylmethylvinylsilane is a liquid, a thin film can be prepared by
placing a drop of the neat liquid between two salt plates (e.g., KBr or NaCl).

 Instrument Setup: Record a background spectrum of the clean, empty salt plates.

o Data Acquisition: Place the sample in the IR beam and record the spectrum.
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» Data Processing: The instrument software will automatically ratio the sample spectrum
against the background spectrum to produce the final absorbance or transmittance
spectrum.

Raman Spectroscopy

o Sample Preparation: Place a small amount of the liquid sample in a glass vial or capillary
tube.

 Instrument Setup: Focus the laser on the sample and optimize the collection optics.

o Data Acquisition: Acquire the Raman spectrum, ensuring an appropriate laser power and
acquisition time to avoid sample degradation and obtain a good signal-to-noise ratio.

o Data Processing: The spectrum is typically baseline corrected to remove any fluorescence
background.

Mass Spectrometry (GC-MS)

o Sample Preparation: Prepare a dilute solution of Diethylmethylvinylsilane in a volatile
organic solvent (e.g., hexane or dichloromethane).

e Instrument Setup:

o Gas Chromatograph (GC): Use a suitable capillary column (e.g., a non-polar column like
DB-1) and set an appropriate temperature program to separate the analyte from any
impurities and the solvent.

o Mass Spectrometer (MS): Operate the mass spectrometer in electron ionization (EI) mode
with a standard ionization energy of 70 eV.

o Data Acquisition: Inject the sample into the GC. The eluting compounds will be introduced
into the MS for analysis.

o Data Processing: The resulting total ion chromatogram (TIC) and the mass spectrum of the
peak corresponding to Diethylmethylvinylsilane are analyzed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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